2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide

• IUPAC Name: 2-[8-(3,5-dimethylpyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C16H21N7O4/c1-9-7-10(2)23(19-9)15-18-13-12(21(15)5-6-27-4)14(25)22(8-11(17)24)16(26)20(13)3/h7H,5-6,8H2,1-4H3,(H2,17,24)
• InChI Key: WHKPZSAMKOKVAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CCOC)C(=O)N(C(=O)N3C)CC(=O)N)C
• Molecular Formula: C16H21N7O4
• Molecular Weight: 375.38 g/mol
• CAS No.: 1014050-46-4

Description

2-(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide is a useful research compound. Its molecular formula is C16H21N7O4 and its molecular weight is 375.389. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization of Adenosine Receptors

One significant application is in the pharmacological characterization of human A2B adenosine receptors. The compound MRE 2029-F20, closely related to the chemical structure , has been identified as a selective antagonist ligand of A2B adenosine receptors. It was synthesized and used as a radioligand for binding studies, demonstrating high affinity and selectivity towards the A2B subtype. This compound represents a useful tool for understanding the pharmacology of the A2B adenosine receptor subtype, which is implicated in various physiological and pathological processes, including inflammation, cardiovascular diseases, and cancer (Baraldi et al., 2004).

Herbicidal Activity

The chemical structure also finds relevance in the study of chloroacetamides, such as alachlor and metazachlor, which are selective herbicides used to control annual grasses and broad-leaved weeds in various crops. These compounds, sharing functional groups with the chemical , inhibit fatty acid synthesis in plants, offering insights into the development of new herbicidal agents with improved efficacy and selectivity (Weisshaar & Böger, 1989).

Synthesis of Novel Compounds

Research into pyrazole-acetamide derivatives, such as those involving N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide, highlights the versatility of this chemical framework for constructing novel coordination complexes with potential antioxidant activity. These studies contribute to the broader field of medicinal chemistry by providing new scaffolds for drug development and offer a systematic approach for the design of molecules with desired biological properties (Chkirate et al., 2019).